BENCHE

Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
3,4-Dimethyl-benzamidine hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3,4-Dimethyl-benzamidine

Compound Name:

hydrochloride

Cat. No.: B570671

. Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the core physicochemical properties of

3,4-Dimethyl-benzamidine hydrochloride, a compound of interest in biochemical research
and pharmaceutical development.

Core Molecular Data

The fundamental molecular characteristics of 3,4-Dimethyl-benzamidine hydrochloride have
been determined and are summarized below. These values are critical for a range of

applications, from stoichiometric calculations in synthetic chemistry to concentration

determinations in bioassays.

Property Value Source

Molecular Formula CoH13CIN2 [1]

Molecular Weight 184.67 g/mol [2]
3,4-Dimethyl-benzamidine

IUPAC Name ) [1]
hydrochloride

CAS Number 112072-09-0 [1]
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Note: The molecular weight and formula correspond to the hydrochloride salt form of the
compound.

Experimental Protocols

The determination of the molecular weight and formula of a chemical entity like 3,4-Dimethyl-
benzamidine hydrochloride is standard practice in chemical synthesis and analysis. While
specific experimental documentation for this compound is not publicly detailed, the
methodologies would involve established analytical techniques:

e Mass Spectrometry (MS): This technique is used to determine the mass-to-charge ratio of
the ionized molecule, providing a highly accurate molecular weight. High-resolution mass
spectrometry (HRMS) would be employed to confirm the elemental composition and thus the
molecular formula.

o Elemental Analysis: This method provides the percentage composition of the constituent
elements (Carbon, Hydrogen, Nitrogen, Chlorine) in the compound. The results are used to
empirically derive the chemical formula, which is then confirmed by mass spectrometry.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
elucidate the molecular structure, confirming the arrangement of atoms and the presence of
the 3,4-dimethylphenyl and amidinium moieties, thereby validating the identity of the
compound corresponding to the determined formula and weight.

Logical Relationship of Molecular Properties

The relationship between the compound's name, its elemental composition (formula), and its
resulting mass (molecular weight) is a foundational concept in chemistry. The following diagram
illustrates this logical hierarchy.
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Logical flow from compound identity to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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